Cas no 292177-44-7 ()

• CAS No: 292177-44-7
• MF: C₃H₆O₆S
• MW: 170.141140460968
• CID: 6771905
• PubChem ID: 443233
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C3H6O6S/c4-2(3(5)6)1-10(7,8)9/h2,4H,1H2,(H,5,6)(H,7,8,9)/t2-/m1/s1
• InChI Key： CQQGIWJSICOUON-UWTATZPHSA-N
• SMILES： S(C[C@H](C(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 169.98850908g/mol
• Monoisotopic Mass: 169.98850908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives